Cas no 2680796-66-9 (benzyl 2-oxo-8-azaspiro4.5decane-8-carboxylate)

• Product Name: benzyl 2-oxo-8-azaspiro4.5decane-8-carboxylate
• CAS No: 2680796-66-9
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5635092
• PubChem ID: 165928080
• Update Time: 2025-06-13

benzyl 2-oxo-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28287582
• 2680796-66-9
• benzyl 2-oxo-8-azaspiro[4.5]decane-8-carboxylate
• benzyl 2-oxo-8-azaspiro4.5decane-8-carboxylate

• Inchi： 1S/C17H21NO3/c19-15-6-7-17(12-15)8-10-18(11-9-17)16(20)21-13-14-4-2-1-3-5-14/h1-5H,6-13H2
• InChI Key： XZZCFYFQSIOJQP-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C1)CCN(C(=O)OCC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on benzyl 2-oxo-8-azaspiro4.5decane-8-carboxylate

Exploring the Properties and Applications of Benzyl 2-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2680796-66-9)

In the realm of organic chemistry and pharmaceutical research, benzyl 2-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2680796-66-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its spirocyclic framework and carboxylate ester functionality, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The spirocyclic structure of benzyl 2-oxo-8-azaspiro[4.5]decane-8-carboxylate is a key factor driving its relevance in modern chemistry. Spiro compounds, which feature two rings sharing a single atom, are known for their conformational rigidity and ability to mimic bioactive motifs. This makes them valuable in designing small-molecule drugs with enhanced selectivity and stability. The presence of the 2-oxo group and benzyl carboxylate moiety further expands its reactivity profile, enabling diverse chemical transformations.

Recent trends in pharmaceutical research highlight a growing interest in spirocyclic scaffolds for targeting G-protein-coupled receptors (GPCRs) and kinases. Given this context, benzyl 2-oxo-8-azaspiro[4.5]decane-8-carboxylate has emerged as a candidate for probing these biological pathways. Its structural complexity aligns with the demand for novel drug candidates that address unmet medical needs, such as neurodegenerative diseases and metabolic disorders.

From a synthetic perspective, the compound's CAS No. 2680796-66-9 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories specializing in custom synthesis and contract research often prioritize such intermediates to streamline their workflows. Additionally, the benzyl-protecting group in this molecule offers reversible protection for amines, a strategy widely employed in peptide chemistry and medicinal chemistry.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional intermediates, benzyl 2-oxo-8-azaspiro[4.5]decane-8-carboxylate is designed to align with green chemistry principles, minimizing hazardous byproducts. This aligns with the industry's shift toward sustainable synthesis, a topic frequently searched by professionals seeking eco-friendly alternatives.

In conclusion, benzyl 2-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2680796-66-9) represents a compelling case study in the intersection of structural innovation and practical utility. Its role in advancing drug discovery and synthetic methodology underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.